Cas no 139363-43-2 (Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 139363-43-2
• MF: C₁₅H₉ClF₃NO
• MW: 311.686273336411
• CID: 1268135
• Update Time: 2024-08-04

Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-(chloromethyl)-2-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C15H9ClF3NO/c16-8-10-2-1-3-12-13(10)21-14(20-12)9-4-6-11(7-5-9)15(17,18)19/h1-7H,8H2
• InChI Key： CNXRNFDAPDSNLQ-UHFFFAOYSA-N
• SMILES： O1C2=C(CCl)C=CC=C2N=C1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 311.03257

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±42.0 °C(Predicted)
• PSA: 26.03
• pka: 0.26±0.30(Predicted)